Cas no 2171790-92-2 (3-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid)

• Product Name: 3-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• CAS No: 2171790-92-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5814618
• PubChem ID: 165569159
• Update Time: 2025-05-23

3-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid
• EN300-1579317
• 2171790-92-2
• 3-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]propanoic acid

• Inchi： 1S/C28H34N2O5/c1-17(2)14-25(27(33)29-24(15-26(31)32)18-8-7-9-18)30-28(34)35-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23-25H,7-9,14-16H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： ATIMJULWTQHDBS-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(CC(=O)O)C1CCC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid

3-Cyclobutyl-3-2-{(9H-Fluoren-9-Yl)Methoxycarbonyl}Amino)-4-Methylpentanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171790-92-2, known as 3-cyclobutyl-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties, particularly in the fields of materials science, drug delivery systems, and advanced polymer chemistry.

Structure and Synthesis

The molecule's structure is characterized by a cyclobutane ring, which introduces strain and reactivity into the system. The presence of the fluorenylmethoxycarbonyl (Fmoc) group adds functionality, making it a versatile building block for further chemical modifications. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging catalytic asymmetric synthesis and microwave-assisted reactions. These techniques not only enhance yield but also improve the overall sustainability of the production process.

Physical and Chemical Properties

Studies have shown that this compound exhibits remarkable thermal stability and solubility in organic solvents, making it ideal for high-temperature applications. Its ability to form self-assembled monolayers has been explored extensively, revealing potential uses in nanotechnology and surface engineering. Additionally, the compound's fluorescence properties under UV light suggest its application in sensing and imaging technologies.

Applications in Drug Delivery Systems

One of the most promising areas for this compound is its application in drug delivery systems. The Fmoc group serves as a protective moiety during peptide synthesis, ensuring precise control over drug release kinetics. Recent research has demonstrated its effectiveness as a carrier for hydrophobic drugs, enhancing bioavailability and reducing systemic toxicity. Furthermore, its biocompatibility has been validated in preclinical studies, paving the way for future clinical trials.

Role in Polymer Chemistry

In polymer chemistry, this compound acts as a versatile monomer, enabling the creation of stimuli-responsive polymers. Its ability to undergo reversible cross-linking under specific conditions makes it suitable for applications such as smart hydrogels and shape-memory materials. Collaborative studies between chemists and engineers have led to innovative materials with tunable mechanical properties, opening new avenues in biomedical engineering and soft robotics.

Environmental Considerations

As sustainability becomes a critical factor in material design, researchers are exploring eco-friendly synthesis routes for this compound. Biocatalytic methods using enzymes have shown promise in reducing waste generation during production. Moreover, its potential for recycling and reuse in polymer formulations aligns with global efforts to promote circular economy principles.

Future Directions

The future of 3-cyclobutyl-3-(2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidopropanoic acid lies in its continued exploration across interdisciplinary fields. Collaborative research initiatives are expected to unlock new functionalities and applications, particularly in areas such as energy storage devices and advanced biomaterials. As technology advances, the integration of artificial intelligence into synthetic planning will further optimize its production processes.

In conclusion, this compound represents a significant advancement in modern chemistry, offering diverse opportunities for innovation across multiple disciplines. Its unique properties and adaptability make it a valuable asset in both academic research and industrial applications.